Cas no 75353-53-6 (Methyl 4-aminoquinoline-3-carboxylate)

• Product Name: Methyl 4-aminoquinoline-3-carboxylate
• CAS No: 75353-53-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD18459170
• CID: 1020831
• PubChem ID: 12595021
• Update Time: 2025-10-29

Methyl 4-aminoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylicacid,4-amino-,methylester(9CI)
• methyl 4-aminoquinoline-3-carboxylate
• Methyl 4-aminoquinoline-3-carboxylate

• MDL： MFCD18459170
• Inchi： 1S/C11H10N2O2/c1-15-11(14)8-6-13-9-5-3-2-4-7(9)10(8)12/h2-6H,1H3,(H2,12,13)
• InChI Key： YSECBFGOLHKCBV-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C2C=CC=CC2=C1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on Methyl 4-aminoquinoline-3-carboxylate

Comprehensive Overview of Methyl 4-aminoquinoline-3-carboxylate (CAS No. 75353-53-6): Properties, Applications, and Research Insights

Methyl 4-aminoquinoline-3-carboxylate (CAS No. 75353-53-6) is a specialized organic compound belonging to the quinoline family, renowned for its versatile applications in pharmaceutical research, material science, and chemical synthesis. This compound, often abbreviated as MAQC in academic literature, features a unique molecular structure combining a quinoline core with an ester-functionalized amino group, making it a valuable intermediate for designing bioactive molecules. Its CAS registry number 75353-53-6 ensures precise identification in global chemical databases, catering to researchers and industry professionals.

In recent years, the demand for 4-aminoquinoline derivatives has surged due to their potential in drug discovery, particularly in antimicrobial and anticancer studies. A 2023 study highlighted Methyl 4-aminoquinoline-3-carboxylate as a key precursor for synthesizing novel heterocyclic compounds with enhanced bioavailability. This aligns with the growing trend of optimizing small-molecule therapeutics, a topic frequently searched in AI-driven drug development platforms. The compound’s carboxylate ester group further enables facile modifications, addressing the need for structure-activity relationship (SAR) studies—a hot topic in medicinal chemistry forums.

From a synthetic perspective, CAS 75353-53-6 is synthesized via multistep organic reactions, often involving condensation or cyclization techniques. Its purity (>98%) and stability under ambient conditions make it a reliable candidate for high-throughput screening (HTS) workflows. Notably, the compound’s fluorescence properties have sparked interest in bioimaging applications, a niche yet rapidly evolving field. Researchers are also exploring its role in metal-organic frameworks (MOFs), leveraging its nitrogen-rich structure for catalytic or sensing functionalities.

Environmental and regulatory considerations are critical when discussing Methyl 4-aminoquinoline-3-carboxylate. Unlike some quinoline analogs, this derivative is not classified as hazardous under major chemical inventories (e.g., EPA or REACH). However, proper laboratory safety protocols—such as using personal protective equipment (PPE)—are recommended during handling. This aligns with the increasing public interest in green chemistry and sustainable synthesis, as reflected in search engine queries like "eco-friendly quinoline derivatives."

Market-wise, the compound is supplied by specialized chemical manufacturers and research reagent distributors, with pricing influenced by scale and purity. Its niche status means availability may vary, prompting researchers to explore custom synthesis services—a frequently searched term among academic users. Analytical techniques like HPLC, NMR, and mass spectrometry are typically employed for quality validation, ensuring compliance with Good Laboratory Practice (GLP) standards.

Future directions for 75353-53-6 research may include its integration into combinatorial chemistry libraries or as a scaffold for photodynamic therapy agents. The rise of AI-assisted molecular design tools could further accelerate its exploration, addressing common search queries like "quinoline-based drug candidates 2024." As the scientific community prioritizes targeted therapeutics and functional materials, Methyl 4-aminoquinoline-3-carboxylate remains a compound of enduring relevance.